Cas no 1804385-67-8 (4-Amino-2-(aminomethyl)-3-cyano-5-(trifluoromethoxy)pyridine)
4-Amino-2-(aminomethyl)-3-cyano-5-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-2-(aminomethyl)-3-cyano-5-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C8H7F3N4O/c9-8(10,11)16-6-3-15-5(2-13)4(1-12)7(6)14/h3H,2,13H2,(H2,14,15)
- InChI Key: WCBITIPWXZKMOR-UHFFFAOYSA-N
- SMILES: FC(OC1=CN=C(CN)C(C#N)=C1N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 287
- XLogP3: 0.5
- Topological Polar Surface Area: 98
4-Amino-2-(aminomethyl)-3-cyano-5-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022002604-500mg |
4-Amino-2-(aminomethyl)-3-cyano-5-(trifluoromethoxy)pyridine |
1804385-67-8 | 97% | 500mg |
$970.20 | 2022-04-02 | |
| Alichem | A022002604-1g |
4-Amino-2-(aminomethyl)-3-cyano-5-(trifluoromethoxy)pyridine |
1804385-67-8 | 97% | 1g |
$1,730.40 | 2022-04-02 |
4-Amino-2-(aminomethyl)-3-cyano-5-(trifluoromethoxy)pyridine Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on 4-Amino-2-(aminomethyl)-3-cyano-5-(trifluoromethoxy)pyridine
Recent Advances in the Study of 4-Amino-2-(aminomethyl)-3-cyano-5-(trifluoromethoxy)pyridine (CAS: 1804385-67-8)
The compound 4-Amino-2-(aminomethyl)-3-cyano-5-(trifluoromethoxy)pyridine (CAS: 1804385-67-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the synthetic versatility of 4-Amino-2-(aminomethyl)-3-cyano-5-(trifluoromethoxy)pyridine. Researchers have developed novel synthetic routes to optimize yield and purity, with particular emphasis on the trifluoromethoxy group's role in enhancing metabolic stability and bioavailability. The compound's pyridine core, combined with its cyano and amino functional groups, makes it a promising scaffold for further derivatization in drug discovery programs.
In terms of biological activity, preliminary in vitro studies have demonstrated that 4-Amino-2-(aminomethyl)-3-cyano-5-(trifluoromethoxy)pyridine exhibits moderate inhibitory effects against several kinase targets implicated in cancer and inflammatory diseases. The presence of the trifluoromethoxy group appears to contribute significantly to the compound's binding affinity, as evidenced by molecular docking studies and structure-activity relationship (SAR) analyses.
One particularly noteworthy application of this compound is its potential as a precursor for the development of novel PET (positron emission tomography) tracers. The amino and aminomethyl groups provide convenient sites for radiolabeling with fluorine-18, while the trifluoromethoxy moiety may enhance blood-brain barrier penetration for neurological imaging applications. Recent preclinical studies have shown promising results in this direction, though further optimization is required to improve specificity and reduce off-target binding.
From a medicinal chemistry perspective, researchers are exploring various derivatives of 4-Amino-2-(aminomethyl)-3-cyano-5-(trifluoromethoxy)pyridine to enhance its pharmacological profile. Modifications at the amino and cyano positions have yielded compounds with improved selectivity and potency against specific biological targets. These efforts are supported by advanced computational modeling techniques that predict the compound's interactions with various enzymes and receptors.
The compound's physicochemical properties, including its logP, solubility, and stability under physiological conditions, have been systematically characterized in recent studies. These investigations have provided valuable insights into formulation challenges and potential delivery strategies for future therapeutic applications. Notably, the trifluoromethoxy group contributes to the compound's overall lipophilicity while maintaining favorable metabolic stability.
In conclusion, 4-Amino-2-(aminomethyl)-3-cyano-5-(trifluoromethoxy)pyridine represents a versatile chemical scaffold with multiple potential applications in drug discovery and diagnostic imaging. While current research has established its basic pharmacological profile, further studies are needed to fully explore its therapeutic potential and optimize its properties for specific clinical applications. The compound's unique combination of functional groups and its synthetic accessibility make it a valuable tool for medicinal chemists working in various therapeutic areas.
1804385-67-8 (4-Amino-2-(aminomethyl)-3-cyano-5-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)